Cas no 2034346-21-7 (2-phenoxy-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylpropan-1-one)

• Product Name: 2-phenoxy-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylpropan-1-one
• CAS No: 2034346-21-7
• MF: C₁₅H₁₈N₄O₂
• MW: 286.329022884369
• CID: 6295894
• PubChem ID: 121019057
• Update Time: 2025-08-03

2-phenoxy-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-phenoxy-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylpropan-1-one
• F6515-3264
• 2-phenoxy-1-[3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-yl]propan-1-one
• 2034346-21-7
• 2-phenoxy-1-[3-(triazol-2-yl)pyrrolidin-1-yl]propan-1-one
• 1-(3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-yl)-2-phenoxypropan-1-one
• AKOS026702132

• Inchi： 1S/C15H18N4O2/c1-12(21-14-5-3-2-4-6-14)15(20)18-10-7-13(11-18)19-16-8-9-17-19/h2-6,8-9,12-13H,7,10-11H2,1H3
• InChI Key： QPOCBUDRSNESHD-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C)C(N1CCC(C1)N1N=CC=N1)=O

Computed Properties

• Exact Mass: 286.14297583g/mol
• Monoisotopic Mass: 286.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.2Ų

Additional information on 2-phenoxy-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylpropan-1-one

Introduction to 2-phenoxy-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylpropan-1-one (CAS No. 2034346-21-7)

The compound 2-phenoxy-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylpropan-1-one (CAS No. 2034346-21-7) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel pharmacophores with potential therapeutic applications. This molecule, characterized by its intricate structural framework, has garnered attention due to its unique combination of functional groups that may contribute to its biological activity. The presence of a phenoxy moiety, linked to a pyrrolidinyl group and further substituted with a triazolyl unit, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

Recent studies in the realm of drug discovery have emphasized the importance of heterocyclic compounds in developing new therapeutic agents. The triazolyl ring, in particular, is known for its ability to enhance binding affinity and selectivity due to its rigid structure and ability to form hydrogen bonds. When incorporated into a molecule like 2-phenoxy-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylpropan-1-one, it may contribute to the compound's ability to interact with specific enzymes or receptors involved in various disease pathways. This has led to increased interest in synthesizing and evaluating derivatives of this class of compounds for their potential pharmacological effects.

The pyrrolidinyl component of the molecule further enriches its structural complexity and potential biological relevance. Pyrrolidine derivatives are widely recognized for their role in medicinal chemistry, often serving as key structural motifs in drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The integration of the phenoxy group into the pyrrolidinyl backbone may enhance lipophilicity and metabolic stability, factors that are crucial for drug efficacy and bioavailability. This combination of features makes 2-phenoxy-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylpropan-1-one an intriguing subject for further exploration.

In the context of contemporary research, there is a growing emphasis on developing small molecules that can modulate biological pathways with high precision. The structural features of 2-phenoxy-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylpropan-1-one align well with this trend. The compound's ability to engage with biological targets through multiple interactions—hydrogen bonding, hydrophobic effects, and possibly π-stacking—may provide a robust foundation for developing drugs with improved pharmacokinetic profiles. Furthermore, the presence of the triazolyl ring suggests potential activity against targets involved in inflammation and immune response pathways, which are relevant in treating conditions such as autoimmune diseases and chronic inflammation.

From a synthetic chemistry perspective, the preparation of 2-phenoxy-1-3-(2H-1,2,3-triazol-2-y l)pyrrolidin - 1 - ylpropan - 1 - one involves sophisticated methodologies that showcase the ingenuity of modern organic synthesis. The construction of the triazolyl ring typically requires cycloaddition reactions between azides and alkynes—a strategy that has become increasingly popular due to its efficiency and versatility. The subsequent functionalization of the pyrrolidine scaffold with the phenoxy group and other substituents demands careful selection of reaction conditions to ensure high yield and purity. These synthetic challenges underscore the compound's complexity but also highlight its synthetic accessibility if optimized protocols are employed.

The biological evaluation of 2-phenoxy - 1 - 3 - ( 2 H - 1 , 2 , 3 - tri az ol - 2 - yl ) py rrol idin - 1 - yl pro pan - 1 - one has been a focal point for researchers seeking novel therapeutic agents. Initial studies have shown promising results in vitro regarding its interaction with certain enzymes and receptors. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against enzymes involved in metabolic pathways relevant to diabetes and obesity. Additionally, its interaction with receptors implicated in neurological disorders has been explored, indicating potential benefits in managing conditions such as Alzheimer's disease or Parkinson's disease.

The development of new drugs is not only about identifying active compounds but also about understanding their mechanism of action and optimizing their pharmacological properties. The structural features of phenoxy, pyrrolidinyl, and triazolyl moieties provide multiple avenues for investigation into how this compound interacts with biological systems at the molecular level. Advanced techniques such as X-ray crystallography and computational modeling are being employed to elucidate these interactions in detail. Such insights are crucial for designing next-generation derivatives that may exhibit enhanced potency or reduced side effects.

As research progresses, the integration of computational methods into drug discovery pipelines has accelerated the identification and optimization of promising candidates like phenoxy, pyrrolidinyl, and triazolyl based compounds. Machine learning algorithms can predict biological activity based on structural features alone before experimental validation is required—a process that significantly reduces time-to-market for new drugs. The compound's unique structural signature makes it an excellent candidate for these computational approaches because it encapsulates multiple functional groups that can be analyzed independently or collectively for their impact on biological activity.

The potential therapeutic applications of phenoxy, py rro lidiny l, and triaz ol yl containing molecules extend beyond traditional drug targets. Emerging research suggests that these compounds may also play roles in modulating gene expression or epigenetic processes—areas where small molecules have shown great promise but remain underexplored compared to more conventional pharmacological targets. By investigating mechanisms at these deeper levels, pheno xy, * py rro lidiny l*, *and* * tri az oly l* based compounds like our subject could open up entirely new therapeutic strategies.

In conclusion, pheno xy, * py rro lidiny l*, *and* * tri az oly l* containing molecules represent a fertile ground for innovation within medicinal chemistry.* Two pheno xy*–*one (CAS No.*2034346–21–7) stands out as an exemplary structure whose complexity warrants thorough investigation.* Its potential applications span multiple therapeutic areas,*and*the ongoing research into its biology underscores why it remains at forefront.* With continued advances both experimental methods computational tools future holds promise further breakthroughs using similar scaffolds.*